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Abstract
Benzoxazolinate, a rare and biologically significant heterocyclic moiety, is a key component of

several potent natural products, including the antitumor antibiotic C-1027. Its unique structure

enables interaction with crucial biomolecules like proteins and DNA, making it a molecule of

high interest in drug discovery and development. This technical guide provides a

comprehensive overview of the chemical structure, physicochemical properties, and the

intricate biosynthetic pathway of Benzoxazolinate. Detailed experimental protocols for its

characterization, based on available literature, are also presented.

Chemical Structure and Identification
The seminal discovery and characterization of Benzoxazolinate-containing natural products

have led to the precise elucidation of its chemical identity.

Systematic Name and Formula
The formal IUPAC name for the core Benzoxazolinate structure is 3,4-Dihydro-7-methoxy-2-

methylene-3-oxo-2H-1,4-benzoxazine-5-carboxylic acid.

Molecular Formula: C₁₁H₉NO₅
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Canonical SMILES: COC1=CC2=C(C=C1C(=O)O)N(C(=O)C(=C)O2)

2D Chemical Structure
Figure 1: 2D Chemical Structure of Benzoxazolinate.

Physicochemical Properties
While specific experimental data for isolated Benzoxazolinate is not extensively reported due

to its primary occurrence within larger natural products, the following table summarizes key

computed and known properties.

Property Value Source

Molecular Weight 235.19 g/mol
KEGG COMPOUND:

C11468[1]

Exact Mass 235.0481 g/mol
KEGG COMPOUND:

C11468[1]

Boiling Point (Predicted) 279.8 ± 23.0 °C ChemicalBook

Density (Predicted) 1.30 ± 0.1 g/cm³ ChemicalBook

Solubility

Data not readily available.

Expected to have limited

solubility in water and better

solubility in organic solvents

like DMSO and methanol.

-

Melting Point
Data not readily available for

the isolated compound.
-

Biosynthesis of Benzoxazolinate
The biosynthesis of Benzoxazolinate is a fascinating pathway that originates from the primary

metabolite, chorismate. It involves a series of enzymatic transformations to construct the

characteristic bicyclic ring system.

Biosynthetic Pathway
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The biosynthesis of the Benzoxazolinate moiety has been elucidated through studies of the C-

1027 gene cluster in Streptomyces globisporus and the benzobactin gene cluster in various

bacteria.[2][3] The pathway initiates from chorismate, a key branch-point intermediate in the

shikimate pathway.

Chorismate

2-amino-2-deoxyisochorismate
(ADIC)

 Glutamate

3-enolpyruvoylanthranilate
(OPA)

 FMN, [Fe-S]
Benzoxazolinate

 Intramolecular
cyclization

SgcD
(ADIC synthase)

SgcG
(ADIC dehydrogenase)

Acyl AMP-ligase
(e.g., XsbC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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